BE“GHE Validation & Comparative

Check Availability & Pricing

Comparative Guide: Cross-Reactivity of Thy-1
(OX7) Antibody (sc-53116)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SC-53116 hydrochloride

Cat. No.: B137555

This guide provides a comprehensive comparison of the performance and cross-reactivity of
the Thy-1 (OX7) monoclonal antibody, catalog number sc-53116, from Santa Cruz
Biotechnology. It is intended for researchers, scientists, and drug development professionals to
evaluate its suitability for detecting the Thy-1 cell surface antigen in various species and
applications.

Product Overview: Thy-1 (OX7) Antibody (sc-53116)

The Thy-1 (OX7), sc-53116, is a murine IgG1 kappa monoclonal antibody raised against the
Thy-1 antigen from rat thymocytes.[1] It is widely used for the detection of the Thy-1.1 antigenic
determinant.[1] This antibody is recommended for use in a variety of immunological
applications, including Western Blotting (WB), Immunohistochemistry (IHC) on paraffin-
embedded sections, Immunofluorescence (IF), Immunoprecipitation (IP), and Flow Cytometry
(FCM).[1][2]

Key Specifications:
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Attribute Specification

Host Species Mouse

Clone OX7

Isotype IgG1 kappa

Immunogen Rat thymocyte Thy-1 antigen[1]
Target Thy-1 (CD90)

Species Reactivity Human, Mouse, Rat[1][2]
Applications WB, IHC(P), IF, IP, FCM[1][2]

Cross-Reactivity and Performance Data

The Thy-1 (OX7) antibody (sc-53116) is marketed for its cross-reactivity with human, mouse,
and rat Thy-1. The following tables summarize the available performance data across these

species for key applications.

Table 1: Western Blot (WB) Performance

Predicted Recommended
) . Observed .
Species Sample Type Band Size Starting
Performance o
(kDa) Dilution
) Strong, clear
Rat Brain Extract 25-37 1:200[1][2]
band reported.[2]
] Clear band
Mouse Brain Extract 25-37 1:200[1][2]
observed.[2]
Faint bands
reported at
1:1000,
Mesenchymal suggesting a
Human 25-37 1:200[1][2]

Stem Cell Lysate

higher
concentration

may be needed.

[2]
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ble 2: histochemistry (IHC) Perf

. ) o Recommended
Species Tissue Staining Pattern . o
Starting Dilution
Human Cerebral Cortex Neuropil staining.[2] 1:50[1][2]

Cytoplasmic staining
Mouse Brain of neuronal and glial 1:50[1][2]
cells.[2]

_ Clear signal reported
Rat Brain ) o 1:50[1][2]
in brain tissue.[2]

Table 3: Flow Cytometry (FCM) Performance

. Recommended
Species Cell Type Performance .
Concentration
Rat Thymocytes, Spleen High percentage of 1 pg per 1x10"6
a
Cells stained cells. cells[1][2]
Thy-1.1 expressing Expected to be 1 pg per 1x10"6
Mouse _
cells reactive. cells[1][2]
] Reported to be 1 pg per 1x10"6
Human Various ]
reactive. cells[1][2]

Comparison with Alternative Thy-1 Antibodies

Several other monoclonal antibodies targeting the Thy-1 antigen are available. The choice of
antibody may depend on the specific application, the species being studied, and the desired
epitope.

Table 4: Comparison of Common Thy-1 Antibody Clones
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Clone Host Species Cross-Reactivity

Key Features

Human, Mouse (Thy-

OX7 (sc-53116) Mouse
1.1), Rat

Well-characterized for
broad species

reactivity.

HIS51 Mouse Mouse (Thy-1.1), Rat

Strong reactivity
reported in rat and
Thy-1.1 mouse

strains.

Mouse (Thy-1.1 and
Thy-1.2)

M5/49.4.1 Rat

Recognizes both
common mouse

alleles of Thy-1.

Experimental Protocols

Below are representative protocols for key applications using the Thy-1 (OX7) antibody (sc-
53116). These should be optimized for specific experimental conditions.

Western Blotting Protocol
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Sample Preparation Electrophoresis & Transfer Immunodetection

’ 1. Lyse cells/tissue in RIPA buffer ’4A Load 20-30 pg protein onto SDS-PAGE gel ’7. Block membrane with 5% non-fat milk in TBST for 1 hr

i . .

’24 Quantify protein concentration (BCA assay) 5. Run gel at 120V for 90 min ’8. Incubate with sc-53116 (1:200 - 1:1000) overnight at 4°C

l :

’6. Transfer to PVDF membrane at 100V for 60 min

9. Wash 3x with TBST

’3. Denature protein with Laemmli buffer at 95°C for 5 min

’10, Incubate with HRP-conjugated secondary antibody (1:2000) for 1 hr|

.

11. Wash 3x with TBST

’ 12. Detect with ECL substrate
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Tissue Preparation Staining
1. Deparaffinize and rehydrate sections 3. Block endogenous peroxidase with 3% H202
A A4
2. Perform heat-induced epitope retrieval (e.g., citrate buffer pH 6.0) 4. Block with 5% normal goat serum

A4
5. Incubate with sc-53116 (1:50 - 1:500) overnight at 4°C

A\
6. Wash 3x with PBS

Y

7. Incubate with biotinylated secondary antibody

\d
8. Wash 3x with PBS

v

9. Incubate with HRP-streptavidin complex

A\
10. Wash 3x with PBS

A4
11. Develop with DAB substrate

v

12. Counterstain with hematoxylin

v
13. Dehydrate and mount
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Cell Preparation

1. Harvest single-cell suspension

Staining

‘3. Block Fc receptors with Fc block‘

:

‘2. Wash cells with FACS buffer (PBS + 2% FBS)‘

‘4. Incubate with sc-53116 (1 pg/10"6 cells) for 30 min on ice|

5. Wash 2x with FACS buffer

if needed

Analysis

‘ 9. Acquire events on a flow cytometer ‘

:

‘10. Gate on live, single cells and analyze Thy-1 expression

F. Incubate with fluorochrome-conjugated secondary antibody for 30 min on ice (if primary is unconjugated;

7. Wash 2x with FACS buffer

‘B. Resuspend in FACS buffer for analysis
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Experimental Design

Application? )

Target Species?

<

Mouse Strain?/ HumarorRat VB, IHC, FCM FCM, In vivo Specific needs

Thy+1.1 Thy-[L.2 or unknpwn

Amtibody Choice

M5/49.4.1
Mouse (Thy-1.1 & Thy-1.2) Other Clones

OX7 (sc-53116)

Human, Rat, Mouse (Thy-1.1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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